(2-Cyclopentyl-2-methoxyethyl)(methyl)amine

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 2-cyclopentyl-2-methoxy-N-methylethanamine
• InChI: InChI=1S/C9H19NO/c1-10-7-9(11-2)8-5-3-4-6-8/h8-10H,3-7H2,1-2H3
• InChI Key: WNNNJVLVTFFTDF-UHFFFAOYSA-N
• Canonical SMILES: CNCC(C1CCCC1)OC

Description

(2-Cyclopentyl-2-methoxyethyl)(methyl)amine is a chemical compound with the molecular formula C9H19NO and a molecular weight of 157.26 g/mol . It is also known by its IUPAC name, 2-cyclopentyl-2-methoxy-N-methylethan-1-amine . This compound is typically stored at 4°C and is known for its liquid physical form .

Preparation Methods

The synthesis of (2-Cyclopentyl-2-methoxyethyl)(methyl)amine involves several steps. One common synthetic route includes the reaction of cyclopentylmagnesium bromide with 2-methoxyethylamine under controlled conditions . The reaction is typically carried out in an inert atmosphere to prevent unwanted side reactions. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

(2-Cyclopentyl-2-methoxyethyl)(methyl)amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of secondary amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of substituted amines.

Scientific Research Applications

(2-Cyclopentyl-2-methoxyethyl)(methyl)amine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: This compound is utilized in the study of biological pathways and enzyme interactions.

Industry: It is employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Cyclopentyl-2-methoxyethyl)(methyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors . The compound can bind to these targets, modulating their activity and influencing various biochemical pathways . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

(2-Cyclopentyl-2-methoxyethyl)(methyl)amine can be compared with other similar compounds, such as:

Cyclopentylamine: This compound has a similar cyclopentyl group but lacks the methoxyethyl and methylamine functionalities.

2-Methoxyethylamine: This compound contains the methoxyethyl group but does not have the cyclopentyl and methylamine groups.

N-Methylcyclopentylamine: This compound has the cyclopentyl and methylamine groups but lacks the methoxyethyl group.

The uniqueness of this compound lies in its combination of these functional groups, which imparts specific chemical and biological properties .